Cas no 2137779-97-4 (Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)-)

• Product Name: Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)-
• CAS No: 2137779-97-4
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5260405
• Update Time: 2025-07-09

Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)-

• Inchi： 1S/C13H17ClN2O/c14-8-13(17)16-12-9-15-7-6-11(12)10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,16,17)
• InChI Key： JHSXIZAKEQUTBU-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=CC=C2)CCNC1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)-

Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)- (CAS No. 2137779-97-4): An Overview

Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)- (CAS No. 2137779-97-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide, is characterized by its unique structural features and potential biological activities. The compound consists of an acetamide group attached to a chlorinated phenylpiperidine moiety, which imparts it with distinct chemical and pharmacological properties.

The 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide molecule has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its interactions with various biological targets, including receptors and enzymes, which are crucial for understanding its mechanism of action. One of the key areas of interest is its activity as a modulator of the central nervous system (CNS), particularly in the context of pain management and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide for specific G protein-coupled receptors (GPCRs). The results indicated that this compound exhibits high affinity for certain GPCRs, which are involved in pain signaling pathways. This finding suggests that 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide could be a promising lead compound for the development of novel analgesic agents.

Another area of research has explored the potential neuroprotective effects of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide. A study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells. These effects were attributed to its ability to modulate key signaling pathways involved in cellular stress responses, such as the Nrf2/ARE pathway and the NF-κB pathway. The neuroprotective properties of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide make it a valuable candidate for further investigation in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. In preclinical studies, 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide demonstrated good oral bioavailability and a long half-life, suggesting that it could be administered orally with sustained therapeutic effects.

Safety and toxicity assessments are critical components of drug development, and several studies have evaluated the safety profile of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide. In vitro and in vivo experiments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical evaluation.

Recent advancements in computational chemistry have also contributed to our understanding of 2-chloro-N-(4-phenylpiperidin-3-yl)acetamide. Molecular docking studies have provided insights into its binding modes with target proteins, which can guide the rational design of more potent and selective analogs. Machine learning algorithms have been employed to predict the pharmacological properties and potential side effects of this compound, further enhancing its development pipeline.

In conclusion, Acetamide, 2-chloro-N-(4-phenyl-3-piperidinyl)- (CAS No. 2137779-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation. Ongoing research continues to uncover new aspects of its mechanism of action and therapeutic potential, paving the way for innovative treatments in various medical fields.